isocrasifoline
isocrasifoline
Brand Name:
Vulcanchem
CAS No.:
135213-48-8
VCID:
VC0140278
InChI:
InChI=1S/C19H23NO4/c1-20-9-8-13-5-7-16(23-2)19(22)18(13)14(20)10-12-4-6-15(21)17(11-12)24-3/h4-7,11,14,21-22H,8-10H2,1-3H3/t14-/m0/s1
SMILES:
CN1CCC2=C(C1CC3=CC(=C(C=C3)O)OC)C(=C(C=C2)OC)O
Molecular Formula:
C19H23NO4
Molecular Weight:
329.4 g/mol
isocrasifoline
CAS No.: 135213-48-8
Main Products
VCID: VC0140278
Molecular Formula: C19H23NO4
Molecular Weight: 329.4 g/mol
| CAS No. | 135213-48-8 |
|---|---|
| Product Name | isocrasifoline |
| Molecular Formula | C19H23NO4 |
| Molecular Weight | 329.4 g/mol |
| IUPAC Name | (1S)-1-[(4-hydroxy-3-methoxyphenyl)methyl]-7-methoxy-2-methyl-3,4-dihydro-1H-isoquinolin-8-ol |
| Standard InChI | InChI=1S/C19H23NO4/c1-20-9-8-13-5-7-16(23-2)19(22)18(13)14(20)10-12-4-6-15(21)17(11-12)24-3/h4-7,11,14,21-22H,8-10H2,1-3H3/t14-/m0/s1 |
| Standard InChIKey | HQWZPWYHADPXQD-AWEZNQCLSA-N |
| Isomeric SMILES | CN1CCC2=C([C@@H]1CC3=CC(=C(C=C3)O)OC)C(=C(C=C2)OC)O |
| SMILES | CN1CCC2=C(C1CC3=CC(=C(C=C3)O)OC)C(=C(C=C2)OC)O |
| Canonical SMILES | CN1CCC2=C(C1CC3=CC(=C(C=C3)O)OC)C(=C(C=C2)OC)O |
| Synonyms | isocrasifoline |
| PubChem Compound | 126198 |
| Last Modified | Nov 11 2021 |
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